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Compound of Interest

Compound Name: GW0742

Cat. No.: B1672448 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed information and protocols for the safe handling, storage, and

experimental use of GW0742 powder, a potent and selective peroxisome proliferator-activated

receptor δ (PPARδ) agonist.

Application Notes
Product Information

Product Name: GW0742

Alternative Names: GW610742, Fitorine[1]

CAS Number: 317318-84-6[2][3][4][5]

Molecular Formula: C₂₁H₁₇F₄NO₃S₂[2][3][5][6]

Molecular Weight: 471.49 g/mol [2][3][4][5][6]

Appearance: White powder

Purity: ≥98% (HPLC)[4]

Mechanism of Action
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GW0742 is a high-affinity agonist for PPARδ, a nuclear receptor that functions as a ligand-

activated transcription factor.[7] It exhibits high selectivity for PPARδ over other PPAR isoforms

(PPARα and PPARγ).[5][8] Upon activation, PPARδ forms a heterodimer with the retinoid X

receptor (RXR) and binds to specific DNA sequences known as peroxisome proliferator

response elements (PPREs) in the promoter region of target genes, thereby regulating their

transcription.

GW0742 has been shown to modulate signaling pathways associated with metabolism,

inflammation, and cellular growth.[1][7][9] Notably, it can attenuate ERK1/2 and PI3K/Akt

signaling pathways and influence the expression of genes such as Angptl4.[7][9] Some effects

of GW0742 may also be mediated through non-genomic mechanisms, independent of its

transcriptional activity.[7][10]

Handling and Safety Precautions
GW0742 is intended for laboratory research use only and is not for human or veterinary use.[6]

[11] Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side-shields, chemical-resistant gloves, and a lab coat.[2] For handling larger quantities or

when generating dust, a dust mask (e.g., N95) is recommended.

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of dust or aerosols.[2] Ensure an eyewash station and safety shower are

readily accessible.[2]

Handling: Avoid contact with skin and eyes.[2] Do not breathe dust.[2] Wash hands

thoroughly after handling.[2] Do not eat, drink, or smoke in the handling area.[2]

Hazard Identification: May cause an allergic skin reaction (H317) and serious eye irritation

(H319).[2]

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of GW0742.
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Form
Storage
Temperature

Duration Notes

Powder -20°C[2][3] Up to 3 years[3]

Store in a cool, dry,

and well-ventilated

area away from direct

sunlight.[2][11] Keep

container tightly

sealed.[2]

2-8°C --- Desiccate at +4°C.

In Solvent -80°C[3] Up to 1 year[3]

Aliquot to avoid

repeated freeze-thaw

cycles.

Solubility and Solution Preparation
GW0742 is insoluble in water. Stock solutions should be prepared in organic solvents.

Solvent Concentration Notes

DMSO ≥10 mg/mL

Soluble up to 60 mg/mL

(127.26 mM).[3] Sonication

may be required for complete

dissolution.[3]

Ethanol ~50 mM (24.23 mg/mL)

Warming and ultrasonic

treatment may be necessary.

[6]

In Vivo Formulation 2 mg/mL (4.24 mM)[3]

A common vehicle is 10%

DMSO, 40% PEG300, 5%

Tween 80, and 45% saline.[3]

Sonication is recommended.[3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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Pre-weighing: Allow the GW0742 powder vial to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of GW0742 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.715

mg of GW0742 (Molecular Weight = 471.49).

Dissolution: Add the appropriate volume of sterile, anhydrous DMSO to the powder. For 1 mL

of a 10 mM solution, add 1 mL of DMSO.

Mixing: Vortex or sonicate the solution until the powder is completely dissolved, resulting in a

clear solution.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for up

to one year.[3]

In Vitro Cell-Based Assay Protocol (General)
This protocol provides a general workflow for treating cultured cells with GW0742 to assess its

effects on gene expression or cell signaling.

Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere and grow, typically for 24 hours.

Preparation of Working Solution: Dilute the 10 mM GW0742 stock solution in cell culture

medium to the final desired concentration. For example, to achieve a 1 µM final

concentration in 1 mL of medium, add 0.1 µL of the 10 mM stock solution. It is recommended

to perform serial dilutions for lower concentrations to ensure accuracy. A vehicle control (e.g.,

0.1% DMSO) should always be included.

Cell Treatment: Remove the old medium from the cells and replace it with the medium

containing the desired concentration of GW0742 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 6, 12, 24, or 48 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).
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Downstream Analysis: Following incubation, harvest the cells for downstream applications

such as:

RNA extraction and qRT-PCR: To analyze the expression of PPARδ target genes.

Western Blotting: To examine changes in protein expression or phosphorylation status of

signaling molecules (e.g., ERK, Akt).

Reporter Assays: For cells transfected with a PPRE-luciferase reporter construct to

directly measure PPARδ transcriptional activity.

Cell Proliferation or Viability Assays: To assess the effect of GW0742 on cell growth.
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Caption: GW0742 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1672448?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/GW0742
https://file.medchemexpress.com/batch_PDF/HY-13928/GW0742-SDS-MedChemExpress.pdf
https://www.targetmol.com/compound/gw0742
https://www.scbt.com/p/gw-0742-317318-84-6
https://www.bioscience.co.uk/product~1816300
https://www.raybiotech.com/gw0742-331-10990
https://pubmed.ncbi.nlm.nih.gov/24939361/
https://pubmed.ncbi.nlm.nih.gov/24939361/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3724348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3724348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4070821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4070821/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2831997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2831997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2831997/
https://umbrellalabs.is/shop/sarms/sarm-powder/gw-0742-powder-1000mg-1-gram/
https://www.benchchem.com/product/b1672448#guidelines-for-handling-and-storing-gw0742-powder
https://www.benchchem.com/product/b1672448#guidelines-for-handling-and-storing-gw0742-powder
https://www.benchchem.com/product/b1672448#guidelines-for-handling-and-storing-gw0742-powder
https://www.benchchem.com/product/b1672448#guidelines-for-handling-and-storing-gw0742-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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